Cas no 1270478-91-5 (4-amino-4-(3-cyanophenyl)butanoic acid)

• Product Name: 4-amino-4-(3-cyanophenyl)butanoic acid
• CAS No: 1270478-91-5
• MF: C₁₁H₁₂N₂O₂
• MW: 204.225182533264
• CID: 5948604
• PubChem ID: 84672199
• Update Time: 2025-11-01

4-amino-4-(3-cyanophenyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-amino-4-(3-cyanophenyl)butanoic acid
• EN300-1833538
• 1270478-91-5

• Inchi： 1S/C11H12N2O2/c12-7-8-2-1-3-9(6-8)10(13)4-5-11(14)15/h1-3,6,10H,4-5,13H2,(H,14,15)
• InChI Key： NZZJJHPXLVRPBL-UHFFFAOYSA-N
• SMILES： OC(CCC(C1C=CC=C(C#N)C=1)N)=O

Computed Properties

• Exact Mass: 204.089877630g/mol
• Monoisotopic Mass: 204.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.9
• Topological Polar Surface Area: 87.1Ų

Additional information on 4-amino-4-(3-cyanophenyl)butanoic acid

Professional Introduction to 4-amino-4-(3-cyanophenyl)butanoic Acid (CAS No. 1270478-91-5)

4-amino-4-(3-cyanophenyl)butanoic acid, identified by its CAS number 1270478-91-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, featuring a unique structural arrangement of an amino group, a cyanophenyl moiety, and a butanoic acid backbone, presents a versatile platform for synthetic modifications and biological evaluations. Its chemical structure not only underscores its potential utility in medicinal chemistry but also aligns with the growing demand for innovative molecules in addressing complex therapeutic challenges.

The molecular formula of 4-amino-4-(3-cyanophenyl)butanoic acid can be represented as C₁₁H₁₀N₂O₂. This composition highlights its rich nitrogen content, which is often a critical feature in designing molecules with enhanced binding affinity to biological targets. The presence of both amino and cyano functional groups provides multiple sites for chemical derivatization, enabling researchers to fine-tune the pharmacokinetic and pharmacodynamic properties of the compound. Such structural attributes make it an attractive candidate for further exploration in drug discovery programs.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of heterocyclic compounds, particularly those incorporating phenyl rings with substituents that can modulate biological activity. The cyanophenyl group in 4-amino-4-(3-cyanophenyl)butanoic acid is one such substituent that has been extensively studied for its potential role in enhancing metabolic stability and reducing off-target effects. This feature is particularly relevant in the context of developing next-generation therapeutics that require stringent selectivity profiles.

The synthesis of 4-amino-4-(3-cyanophenyl)butanoic acid involves multi-step organic transformations that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and selective functional group transformations, have been employed to construct the desired molecular framework efficiently. These synthetic strategies not only highlight the compound's synthetic accessibility but also demonstrate the evolving capabilities of modern organic chemistry in producing complex molecules.

Beyond its synthetic significance, 4-amino-4-(3-cyanophenyl)butanoic acid has been investigated for its potential biological activities. Preliminary studies have suggested that this compound may exhibit properties relevant to neurodegenerative diseases, inflammation, and cancer biology. The amino group and the cyanophenyl moiety are particularly noteworthy, as they can interact with various biological targets through hydrogen bonding, ionic interactions, and hydrophobic effects. Such interactions are crucial for modulating enzyme activity and receptor binding affinity.

The integration of computational chemistry and high-throughput screening techniques has further accelerated the evaluation of compounds like 4-amino-4-(3-cyanophenyl)butanoic acid. Molecular docking studies have been conducted to predict potential binding modes with target proteins, providing insights into the compound's mechanism of action. These computational approaches complement experimental evaluations by offering rapid and cost-effective screening of large chemical libraries.

In addition to its pharmaceutical applications, 4-amino-4-(3-cyanophenyl)butanoic acid holds promise in material science and agrochemical research. Its unique structural features make it a valuable building block for designing novel polymers and functional materials. The cyanophenyl group, in particular, can be exploited to impart specific electronic or optical properties to materials derived from this compound.

The growing interest in green chemistry principles has also influenced the synthesis of 4-amino-4-(3-cyanophenyl)butanoic acid. Researchers are increasingly adopting sustainable methodologies that minimize waste generation and energy consumption. Catalytic processes and solvent-free reactions are being explored as alternatives to traditional synthetic routes, aligning with global efforts to promote environmental responsibility.

The future prospects of 4-amino-4-(3-cyanophenyl)butanoic acid are further illuminated by ongoing clinical trials and preclinical studies that aim to validate its therapeutic potential. Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating laboratory findings into tangible medical benefits. These partnerships foster innovation and ensure that compounds like this one reach patients who may benefit from their unique properties.

In conclusion, 4-amino-4-(3-cyanophenyl)butanoic acid (CAS No. 1270478-91-5) represents a compelling example of how structural innovation can drive advancements in medicine and material science. Its versatile chemical framework, combined with promising biological activities, positions it as a key molecule for future research endeavors. As the field continues to evolve, compounds such as this one will play an increasingly important role in addressing unmet medical needs and pushing the boundaries of scientific discovery.